

Penicillin V Pharmacokinetics in Renal Impairment

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Penicillin V

CAS No.: 87-08-1

Cat. No.: S571986


[Get Quote](#)

Penicillin V is primarily eliminated by the kidneys, and its excretion is delayed in patients with impaired renal function [1] [2]. The following table summarizes key pharmacokinetic parameters relevant to renal impairment:

Parameter	Details
Primary Elimination Route	Renal excretion [2] [3]
Serum Half-Life (Normal Renal Function)	Approximately 0.5 to 2 hours [2] [3]
Elimination in Renal Impairment	"Considerably delayed" in neonates, young infants, and individuals with impaired kidney function [1]
Extent of Urinary Excretion	An estimated 35% to 70% of an oral dose is excreted in the urine, largely as metabolized/inactive forms [3]
Protein Binding	Approximately 75% to 89% [1] [3]
Dialyzability	Information not available in search results

Research Considerations & Proposed Methodology

In the absence of formal guidelines, the following workflow outlines a potential approach for establishing a dosing regimen in a research context for subjects with renal impairment.



[Click to download full resolution via product page](#)

For researchers, the following methodological points are critical:

- **Therapeutic Drug Monitoring (TDM):** This is the most reliable method for dose optimization in this context. Measuring serum concentrations of **penicillin V** can guide dose and interval adjustments to ensure efficacy and avoid accumulation [2].
- **Empirical Dose Adjustment:** In the absence of TDM data, a cautious approach is warranted. Consider extending the dosing interval or reducing the dose, with the degree of adjustment correlating to the severity of renal impairment.
- **Protocol Justification:** Any deviation from the standard dosing regimen in a study protocol should be clearly documented and justified based on the available pharmacokinetic principles and the specific needs of the research.

Key Advisory Points for Experimental Design

- **Hepatic Impairment:** Exercise caution in subjects with hepatic impairment or cirrhosis due to potential hypoalbuminemia, which may affect drug distribution [2].
- **Adverse Event Monitoring:** Be vigilant for potential nervous system effects, such as convulsions, which have been associated with high doses of penicillin or in subjects with severe renal dysfunction [4].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Penicillin V: Package Insert / Prescribing Information [drugs.com]
2. Penicillin - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
3. Penicillin V Potassium: Uses, Side Effects & Dosage [healio.com]
4. Penicillin VK Side Effects: Common, Severe, Long Term [drugs.com]

To cite this document: Smolecule. [Penicillin V Pharmacokinetics in Renal Impairment]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b571986#penicillin-v-dosing-renal-impairment-adjustment>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com